Cas no 2248362-51-6 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[4-(3,5-dimethyl-1H-pyrazol-1-yl)phenyl]acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[4-(3,5-dimethyl-1H-pyrazol-1-yl)phenyl]acetate
• CAS No: 2248362-51-6
• MF: C₂₁H₁₇N₃O₄
• MW: 375.377384901047
• CID: 5762478
• PubChem ID: 165726999
• Update Time: 2025-05-19

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[4-(3,5-dimethyl-1H-pyrazol-1-yl)phenyl]acetate Chemical and Physical Properties

Names and Identifiers

• EN300-6522958
• 2248362-51-6
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[4-(3,5-dimethyl-1H-pyrazol-1-yl)phenyl]acetate

• Inchi： 1S/C21H17N3O4/c1-13-11-14(2)23(22-13)16-9-7-15(8-10-16)12-19(25)28-24-20(26)17-5-3-4-6-18(17)21(24)27/h3-11H,12H2,1-2H3
• InChI Key： BJCLUBUEGYZYOK-UHFFFAOYSA-N
• SMILES： O(C(CC1C=CC(=CC=1)N1C(C)=CC(C)=N1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 375.12190603g/mol
• Monoisotopic Mass: 375.12190603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 607
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 81.5Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[4-(3,5-dimethyl-1H-pyrazol-1-yl)phenyl]acetate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[4-(3,5-dimethyl-1H-pyrazol-1-yl)phenyl]acetate (CAS No. 2248362-51-6)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[4-(3,5-dimethyl-1H-pyrazol-1-yl)phenyl]acetate, identified by the CAS number 2248362-51-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules that exhibit promising biological activities, making it a subject of intense research interest. The structural framework of this molecule incorporates multiple functional groups, including a dioxo moiety, an isoindole ring system, and a phenyl ring substituted with a 3,5-dimethyl-1H-pyrazole group. These structural features contribute to its unique chemical properties and potential therapeutic applications.

The dioxo group in the molecule imparts significant electrophilicity, which can be exploited in various chemical reactions and interactions with biological targets. The isoindole core is a well-known scaffold in medicinal chemistry, often found in bioactive natural products and pharmacologically relevant compounds. Its aromaticity and ability to form stable complexes with biological molecules make it an attractive component in drug design. Additionally, the presence of the phenyl ring further enhances the compound's structural complexity and functional diversity.

The substitution pattern on the phenyl ring, specifically the 3,5-dimethyl-1H-pyrazole moiety, adds another layer of functionality. Pyrazole derivatives are known for their broad spectrum of biological activities, including anti-inflammatory, antiviral, and anticancer properties. The dimethyl groups at the 3 and 5 positions increase the steric bulk of the pyrazole ring, which can influence its binding affinity and selectivity towards biological targets. This structural feature makes the compound a valuable candidate for further exploration in drug discovery.

In recent years, there has been growing interest in developing novel therapeutic agents based on heterocyclic compounds due to their diverse biological activities and favorable pharmacokinetic profiles. The combination of an isoindole, a dioxo, and a pyrazole-substituted phenyl ring in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[4-(3,5-dimethyl-1H-pyrazol-1-yl)phenyl]acetate (CAS No. 2248362-51-6) positions it as a promising candidate for various therapeutic applications. Researchers have been exploring its potential in several areas of medicine.

One of the most exciting areas of research involving this compound is its potential as an anticancer agent. Cancer remains one of the most significant global health challenges, and there is an urgent need for new drugs that can effectively target tumor cells while minimizing side effects. The unique structural features of this molecule suggest that it may be able to interact with specific cancer-related proteins or enzymes. Preliminary studies have indicated that derivatives of this compound can inhibit the growth of certain cancer cell lines by interfering with critical signaling pathways involved in cell proliferation and survival.

Another area where this compound shows promise is in anti-inflammatory therapy. Chronic inflammation is implicated in a wide range of diseases, including cardiovascular disease, arthritis, and even certain types of cancer. By modulating inflammatory pathways, compounds like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[4-(3,5-dimethyl-1H-pyrazol-1-y l)phenyl]acetate (CAS No. 2248362-51-6) could potentially alleviate symptoms associated with these conditions. Studies have demonstrated that the pyrazole moiety can interact with inflammatory mediators and reduce the production of pro-inflammatory cytokines.

The pharmacological activity of this compound is also being explored in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. These conditions are characterized by the accumulation of toxic protein aggregates in the brain. The ability of heterocyclic compounds to interact with biomolecules has made them attractive candidates for developing drugs that can prevent or reverse these pathological processes. Initial research suggests that derivatives of this compound can inhibit the aggregation of amyloid-beta peptides associated with Alzheimer's disease.

In addition to its therapeutic potential, 1,3-dioxo-2,3-dihydro -1H -isoindol -2 - yl 2 - [4 - (3 ,5 - dimethyl - 1H - pyrazol - 1 - yl ) phenyl ] acetate (CAS No. 2248362 -51 -6) has interesting chemical properties that make it a valuable tool for synthetic chemistry research. Its complex structure provides chemists with opportunities to develop new synthetic methodologies and explore novel reaction pathways. The presence of multiple functional groups allows for diverse modifications and derivatization strategies.

The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. Researchers have been working on improving synthetic routes to make the process more efficient and scalable for industrial applications. Advances in catalytic methods have also enabled more sustainable synthesis approaches that minimize waste generation.

The development of computational tools has further enhanced our understanding of how this compound interacts with biological targets at the molecular level. Molecular modeling techniques allow researchers to predict binding affinities and identify key interactions between the molecule and its intended targets before conducting expensive wet-lab experiments.

Future research directions for 1 , 3 - dioxo - 2 , 3 - dihydro - 1 H - isoind ol - 2 - yl [ 4 - ( 3 ,5 - dimethyl - 1 H - pyraz ol - 1 - yl ) phen yl ] aceta te ( CAS No . 22483625 ) include exploring its potential as an agrochemical or environmental pollutant treatment agent . Its unique structure suggests possibilities beyond traditional pharmaceutical applications . p > < p > As our understanding grows about how different molecular structures influence biological activity , compounds like these continue to play an important role i n advancing medical science . With continued investment i n research an d development , we may see more innovative uses emerge from i ts study . p >